1-(3-Chlorophenyl)-4-(4-(methylsulfonyl)-2-nitrophenyl)piperazine
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Description
1-(3-Chlorophenyl)-4-(4-(methylsulfonyl)-2-nitrophenyl)piperazine is a useful research compound. Its molecular formula is C17H18ClN3O4S and its molecular weight is 395.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Characterization
Synthesis Techniques : Studies have demonstrated various methods for synthesizing piperazine derivatives, including 1-(3-Chlorophenyl)piperazine, employing techniques such as alkylation, acidulation, and reduction of nitro groups to achieve pharmaceutical intermediates. These processes have been optimized to enhance yield and purity, highlighting the importance of these compounds in medicinal chemistry (Quan, 2006), (Ning-wei, 2006).
Advanced Synthesis Approaches : Research on synthesizing N-heterocycles using α-phenylvinylsulfonium salts has revealed efficient pathways to create piperazines with high regio- and diastereoselectivity. This work contributes to the development of new methodologies in organic synthesis, expanding the toolbox for creating complex piperazine-based structures (Matlock et al., 2015).
Pharmacological Activities
Anticancer Potential : Some piperazine derivatives have been found to exhibit promising antiproliferative properties against cancer cells. For instance, certain 1,2,4-triazine derivatives bearing a piperazine amide moiety have shown significant activity against breast cancer cells, suggesting potential therapeutic applications in oncology (Yurttaş et al., 2014).
Antimicrobial Activities : The synthesis and evaluation of new 1,2,4-triazole derivatives, including those with piperazine components, have demonstrated good to moderate antimicrobial activities against various microorganisms. This indicates the potential of piperazine derivatives in developing new antimicrobial agents (Bektaş et al., 2007).
Rapid Detection in Forensic Samples : A novel electrochemical method for the fast and simple detection of 1-(3-chlorophenyl) piperazine (mCPP) in forensic samples has been developed, showcasing the relevance of piperazine derivatives in forensic science for identifying synthetic drugs (Silva et al., 2021).
Properties
IUPAC Name |
1-(3-chlorophenyl)-4-(4-methylsulfonyl-2-nitrophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O4S/c1-26(24,25)15-5-6-16(17(12-15)21(22)23)20-9-7-19(8-10-20)14-4-2-3-13(18)11-14/h2-6,11-12H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSCUYXKFCXABAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)N2CCN(CC2)C3=CC(=CC=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.